Cas no 98056-56-5 (N-[1-[(2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide)

N-[1-[(2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide structure
98056-56-5 structure
Product Name:N-[1-[(2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide
CAS No:98056-56-5
MF:C14H21N3O4
MW:295.334243535995
CID:750765
Update Time:2023-08-03

N-[1-[(2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide Chemical and Physical Properties

Names and Identifiers

    • Cytidine, 2',3'-dideoxy-N-(2,2-dimethyl-1-oxopropyl)-
    • MGIPTLXHEFCTOC-GXSJLCMTSA-N
    • 2',3'-Dideoxy-N4-pivaloylcytidine
    • 2',3'-dideoxy-N4 -pivaloylcytidine
    • N-[1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide
    • N-[1-[(2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide
    • Inchi: 1S/C14H21N3O4/c1-14(2,3)12(19)15-10-6-7-17(13(20)16-10)11-5-4-9(8-18)21-11/h6-7,9,11,18H,4-5,8H2,1-3H3,(H,15,16,19,20)/t9-,11+/m0/s1
    • InChI Key: MGIPTLXHEFCTOC-GXSJLCMTSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C(N=C(C=C1)NC(C(C)(C)C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 493
  • XLogP3: 0.3
  • Topological Polar Surface Area: 91.2
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